Cas no 141114-61-6 (Piperidine, 1-[3-[(3-methylbutyl)thio]propyl]-)

• Product Name: Piperidine, 1-[3-[(3-methylbutyl)thio]propyl]-
• CAS No: 141114-61-6
• MF: C₁₃H₂₇NS
• MW: 229.425182580948
• CID: 1309747
• Update Time: 2024-08-19

Piperidine, 1-[3-[(3-methylbutyl)thio]propyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[3-[(3-methylbutyl)thio]propyl]-

• Inchi： 1S/C13H27NS/c1-13(2)7-12-15-11-6-10-14-8-4-3-5-9-14/h13H,3-12H2,1-2H3
• InChI Key： YQCBVEBTIADZTA-UHFFFAOYSA-N
• SMILES： N1(CCCSCCC(C)C)CCCCC1

Computed Properties

• Exact Mass: 229.18661

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±25.0 °C(Predicted)
• PSA: 3.24
• pka: 9.47±0.10(Predicted)